Cas no 1256240-37-5 (Methyl 2-(hydroxymethyl)oxazole-4-carboxylate)

• Product Name: Methyl 2-(hydroxymethyl)oxazole-4-carboxylate
• CAS No: 1256240-37-5
• MF: C₆H₇NO₄
• MW: 157.124081850052
• MDL: MFCD26387669
• CID: 2154180
• PubChem ID: 67281821
• Update Time: 2024-03-01

Methyl 2-(hydroxymethyl)oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(hydroxymethyl)oxazole-4-carboxylate
• CKXHOLHKFLCCDO-UHFFFAOYSA-N
• 2-(Hydroxymethyl)oxazole-4-carboxylic acid methyl ester
• 4-Oxazolecarboxylic acid, 2-(hydroxymethyl)-, methyl ester
• 2-Hydroxymethyl-oxazole-4-carboxylic acid methyl ester
• Methyl 2-(hydroxymethyl)oxazole-4-carboxylate

• MDL： MFCD26387669
• Inchi： 1S/C6H7NO4/c1-10-6(9)4-3-11-5(2-8)7-4/h3,8H,2H2,1H3
• InChI Key： CKXHOLHKFLCCDO-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OC)N=C1CO

Computed Properties

• Exact Mass: 157.03750770g/mol
• Monoisotopic Mass: 157.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: -0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles